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The clinical success and longevity of lithium disilicate dental restorations are critically

dependent on their mechanical properties, primarily their flexural strength. Accurate and

reproducible measurement of this property is therefore essential for material development,

quality control, and regulatory approval. This guide provides a comprehensive comparison of

the prevalent testing methodologies used to determine the flexural strength of lithium
disilicate, with a focus on validating their application and understanding the impact of

experimental protocols on the results.

Overview of Flexural Strength Testing Methods
The International Organization for Standardization (ISO) standard 6872:2015 provides the

primary guidelines for testing dental ceramics, including lithium disilicate.[1] This standard

accepts three main methods for determining flexural strength: the three-point bending test (3-

PBT), the four-point bending test (4-PBT), and the biaxial flexural strength test (BFT), often a

piston-on-three-ball configuration.[1][2] Each method possesses distinct advantages and

disadvantages that can influence the resulting strength values and their clinical relevance.

A critical consideration in flexural strength testing of brittle materials like lithium disilicate is

the "edge effect," where failures can initiate from flaws at the specimen's edges, potentially

underestimating the material's intrinsic strength.[1] The choice of testing methodology can

significantly mitigate or exacerbate this effect.
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n

Stress

Distribution
Advantages

Disadvantag

es

Three-Point

Bending Test

(3-PBT)

Rectangular

bar

Single central

loading point

on two

supports

Maximum

stress

concentrated

under the

central load

Simple setup

and

specimen

preparation.

[3]

Highly

susceptible to

edge defects

and

premature

failure

originating

from edge

flaws.[1][3]

Results can

be highly

variable.[4]

Four-Point

Bending Test

(4-PBT)

Rectangular

bar

Two loading

points

between two

supports

Uniform

maximum

stress

between the

two inner

loading points

Reduces the

influence of

single-point

stress

concentration

compared to

3-PBT.

Still

susceptible to

edge failures,

though less

so than 3-

PBT.[3]

Biaxial

Flexural

Strength Test

(BFT)

Circular disc Central

loading piston

on a three-

ball support

Maximum

stress is in

the center of

the

specimen,

away from

the edges

Minimizes

edge effects,

leading to a

more

accurate

measurement

of the

material's

intrinsic

strength.[1][3]

[5] Generally

yields higher

and more

reliable

More

complex

specimen

preparation

and testing

fixture.[3]
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strength

values.[5][6]

Quantitative Data Summary
The flexural strength values for lithium disilicate can vary significantly depending on the

testing method, the specific commercial product, and the processing conditions (e.g., with or

without firing). The following table summarizes representative data found in the literature.

Material Testing Method
Flexural Strength

(MPa)
Reference

Celtra Duo (polished

only)
3-Point Bending 210 [7]

Celtra Duo (polished

only)
Biaxial Flexural 413 [7]

Celtra Duo (with firing) 3-Point Bending 370 [7]

Celtra Duo (with firing) Biaxial Flexural 560 [7]

Celtra Press (with

powerfiring)
3-Point Bending 567 [7]

Celtra Press (with

powerfiring)
Biaxial Flexural 678 [7]

IPS e.max CAD 3-Point Bending 364.64 [8]

IPS e.max Press 3-Point Bending

Not significantly

different from GC LiSi

Press

[8]

GC LiSi Press 3-Point Bending 203.54 [8]

Note: Direct comparison of values across different studies should be done with caution due to

variations in experimental protocols. A review of 26 articles on lithium-based silicate glass-

ceramics found that the three-point bending test was the most commonly used method.[4][9]
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Experimental Protocols
Adherence to standardized experimental protocols is crucial for obtaining reliable and

comparable results. The ISO 6872 standard provides detailed procedures for specimen

preparation and testing.[10][11][12]

Specimen Preparation:

Cutting and Grinding: Specimens are typically cut from CAD/CAM blocks or pressed from

ingots.[1][13] Machining can introduce surface flaws that act as stress concentrators.

Polishing: Polishing the specimen surface, particularly the tensile side, can significantly

increase the measured flexural strength by removing surface flaws.[14][15]

Edge Chamfering: Chamfering or beveling the edges of bar-shaped specimens is

recommended by ISO to reduce the likelihood of edge-initiated fractures.[1][14][15] This can

lead to a more consistent distribution of flaws and increase the reliability of the results.[14]

[15]

Crystallization/Firing: For materials like IPS e.max CAD, a final crystallization firing is

required to achieve their final mechanical properties.[16] This heat treatment transforms the

lithium metasilicate into lithium disilicate, significantly increasing the flexural strength.[16]

[17]

Testing Procedure (General):

Specimen Measurement: Precisely measure the dimensions of each specimen.[2]

Mounting: Place the specimen on the appropriate test fixture (e.g., three-point, four-point, or

biaxial). For biaxial testing, a thin, non-rigid film may be placed between the supports and the

specimen.[2]

Loading: Apply a compressive load at a constant crosshead speed, typically 1 ± 0.5 mm/min,

using a universal testing machine.[2]

Data Recording: Record the load at which fracture occurs.
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Calculation: Calculate the flexural strength using the appropriate formula for the testing

method, which takes into account the fracture load, specimen dimensions, and test span.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for flexural strength testing of lithium
disilicate, from specimen preparation to data analysis.
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Caption: Workflow for flexural strength testing of lithium disilicate.
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Conclusion
The validation of flexural strength testing methods for lithium disilicate is paramount for

ensuring the clinical performance of dental restorations. While the three-point bending test is

widely used, the biaxial flexural strength test is generally considered more reliable due to its

mitigation of edge effects, providing a more accurate representation of the material's intrinsic

strength.[3][5] Researchers and professionals in the field must be cognizant of the chosen

methodology and the significant impact of experimental protocols, such as polishing and edge

chamfering, on the final flexural strength values.[14][15] For comparative studies, it is essential

that consistent and well-documented protocols are employed to ensure the validity and

reproducibility of the findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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